Cas no 1878642-44-4 (4-(1-Oxo-1lambda4,4-thiazepan-4-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(1-Oxo-1lambda4,4-thiazepan-4-yl)thiophene-2-carbaldehyde
• CAS No: 1878642-44-4
• MF: C₁₀H₁₃NO₂S₂
• MW: 243.345720052719
• CID: 5708178
• PubChem ID: 130721254
• Update Time: 2025-10-28

4-(1-Oxo-1lambda4,4-thiazepan-4-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1878642-44-4
• EN300-725824
• 4-(1-Oxido-1,4-thiazepan-4-yl)thiophene-2-carbaldehyde
• 4-(1-Oxo-1lambda4,4-thiazepan-4-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C10H13NO2S2/c12-7-10-6-9(8-14-10)11-2-1-4-15(13)5-3-11/h6-8H,1-5H2
• InChI Key： KFOFYUCDLIVYMG-UHFFFAOYSA-N
• SMILES： S1(CCN(C2=CSC(C=O)=C2)CCC1)=O

Computed Properties

• Exact Mass: 243.03877100g/mol
• Monoisotopic Mass: 243.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(1-Oxo-1lambda4,4-thiazepan-4-yl)thiophene-2-carbaldehyde

Introduction to 4-(1-Oxo-1lambda4,4-thiazepan-4-yl)thiophene-2-carbaldehyde (CAS No. 1878642-44-4)

The compound 4-(1-Oxo-1lambda4,4-thiazepan-4-yl)thiophene-2-carbaldehyde, identified by its CAS number 1878642-44-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and mechanistic insights. The compound's core structure combines a thiophene ring with a thiazepane moiety, linked through an aldehyde functional group, which positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

Recent studies have highlighted the importance of thiophene derivatives in medicinal chemistry, particularly for their role in modulating various biological pathways. The presence of the thiazepane scaffold in 4-(1-Oxo-1lambda4,4-thiazepan-4-yl)thiophene-2-carbaldehyde introduces a favorable pharmacokinetic profile, enhancing its solubility and bioavailability. This characteristic is particularly crucial in the development of novel therapeutic agents, where efficient absorption and distribution are paramount. Additionally, the aldehyde group at the 2-position of the thiophene ring provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

The thiazepane core is known for its structural similarity to several biologically active molecules, including antiviral and anti-inflammatory agents. This similarity suggests that 1878642-44-4 may exhibit comparable pharmacological effects, making it a valuable scaffold for structure-based drug design. In particular, the oxo group within the thiazepane ring contributes to the compound's electrophilicity, which can be exploited in various chemical reactions aimed at modulating its biological activity. These features make 4-(1-Oxo-1lambda4,4-thiazepan-4-yl)thiophene-2-carbaldehyde a versatile intermediate for synthesizing novel pharmacophores.

Current research in synthetic organic chemistry has focused on optimizing pathways for constructing complex heterocyclic systems like 1878642-44-4. Advanced catalytic methods and transition-metal-mediated reactions have been employed to achieve high yields and selectivity in the synthesis of this compound. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce functional groups at specific positions within the thiophene ring, enhancing the compound's reactivity and potential therapeutic applications. These advancements underscore the growing importance of sophisticated synthetic strategies in developing novel pharmaceuticals.

Beyond its synthetic significance, 1878642-44-4 has been investigated for its potential biological activities. Preliminary studies suggest that this compound may possess inhibitory effects on certain enzymes and receptors involved in inflammatory and infectious diseases. The aldehyde functionality at the 2-position of the thiophene ring is particularly noteworthy, as it can participate in Schiff base formation with nucleophilic residues in proteins and peptides. This interaction could lead to modulatory effects on target enzymes such as kinases or proteases, which are often implicated in disease pathogenesis.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 1878642-44-4. Molecular modeling techniques have been employed to predict binding affinities and identify potential drug-target interactions. These computational approaches complement experimental efforts by providing rapid assessments of candidate compounds' binding profiles to biological targets. Such integrative strategies are essential for efficiently navigating the vast chemical space and identifying promising candidates for further development.

In conclusion, 4-(1-Oxo-1lambda4,4-thiazepan-4-yl)thiophene-2-carbaldehyde (CAS No. 1878642-44-4) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of a thiophene ring and a thiazepane moiety linked via an aldehyde group offers multiple opportunities for further exploration in medicinal chemistry. The growing body of research on this compound underscores its potential as a scaffold for developing new therapeutics targeting various diseases. As synthetic methodologies continue to evolve, compounds like 1878642-44-4 will undoubtedly play a pivotal role in advancing drug discovery efforts worldwide.